Cas no 328056-26-4 (1,5-Methano-3-benzazocine, 1,2,3,4,5,6-hexahydro-7-(trifluoromethyl)-)

• Product Name: 1,5-Methano-3-benzazocine, 1,2,3,4,5,6-hexahydro-7-(trifluoromethyl)-
• CAS No: 328056-26-4
• MF: C₁₃H₁₄F₃N
• MW: 241.252173900604
• CID: 1453408
• Update Time: 2024-08-25

1,5-Methano-3-benzazocine, 1,2,3,4,5,6-hexahydro-7-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,5-Methano-3-benzazocine, 1,2,3,4,5,6-hexahydro-7-(trifluoromethyl)-

• Inchi： 1S/C13H14F3N/c14-13(15,16)12-3-1-2-10-9-4-8(5-11(10)12)6-17-7-9/h1-3,8-9,17H,4-7H2
• InChI Key： JTVKNZNCCOMFMG-UHFFFAOYSA-N
• SMILES： N1CC2CC(CC3=C(C(F)(F)F)C=CC=C32)C1

Computed Properties

• Exact Mass: 241.10792

Experimental Properties

• Density: 1.206±0.06 g/cm3(Predicted)
• Boiling Point: 273.9±40.0 °C(Predicted)
• PSA: 12.03
• pka: 10.41±0.20(Predicted)